Cas no 1808721-64-3 (2-(2-chloro-4-formylphenoxy)-N-(2,4-difluorophenyl)acetamide)

• Product Name: 2-(2-chloro-4-formylphenoxy)-N-(2,4-difluorophenyl)acetamide
• CAS No: 1808721-64-3
• MF: C₁₅H₁₀ClF₂NO₃
• MW: 325.694610118866
• CID: 5831242
• PubChem ID: 95178215
• Update Time: 2025-06-09

2-(2-chloro-4-formylphenoxy)-N-(2,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-formylphenoxy)-N-(2,4-difluorophenyl)acetamide
• AKOS034667179
• 1808721-64-3
• Z898568748
• EN300-1193509

• Inchi： 1S/C15H10ClF2NO3/c16-11-5-9(7-20)1-4-14(11)22-8-15(21)19-13-3-2-10(17)6-12(13)18/h1-7H,8H2,(H,19,21)
• InChI Key： WHXKFWBDSUFWCZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1OCC(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 325.0317272g/mol
• Monoisotopic Mass: 325.0317272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(2-chloro-4-formylphenoxy)-N-(2,4-difluorophenyl)acetamide

Professional Introduction to Compound with CAS No. 1808721-64-3 and Product Name: 2-(2-chloro-4-formylphenoxy)-N-(2,4-difluorophenyl)acetamide

Compound with the CAS number 1808721-64-3 and the product name 2-(2-chloro-4-formylphenoxy)-N-(2,4-difluorophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a chloro-substituted phenyl ring, a formyl group at the para position of another phenyl ring, and an acetamide moiety linked to a difluorophenyl group. These structural elements not only contribute to its distinct chemical properties but also open up diverse possibilities for its therapeutic utility.

The chloro-substituted phenyl ring in the compound is strategically positioned to influence electronic distribution and reactivity, making it a valuable component in designing molecules with enhanced binding affinity to biological targets. This feature is particularly relevant in the context of developing novel inhibitors or modulators for enzymes and receptors involved in critical biological pathways. The presence of the formyl group further enhances the compound's potential as a synthetic intermediate, enabling further derivatization and modification to explore new pharmacophores.

The acetamide moiety, attached to the difluorophenyl group, introduces additional complexity to the molecule. The difluorophenyl group, known for its ability to modulate metabolic stability and binding interactions, plays a crucial role in fine-tuning the pharmacokinetic properties of the compound. This combination of structural features makes 2-(2-chloro-4-formylphenoxy)-N-(2,4-difluorophenyl)acetamide a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how these structural elements interact with biological targets. Studies have shown that compounds incorporating chloro-substituted phenyl rings often exhibit improved binding affinity due to their ability to engage in hydrophobic interactions and π-stacking with aromatic residues in proteins. Similarly, the formyl group can participate in hydrogen bonding or act as a site for nucleophilic substitution reactions, providing flexibility in drug design.

The acetamide moiety, when linked to a difluorophenyl group, has been identified as a key pharmacophore in several successful drugs. The fluorine atoms in the difluorophenyl group not only enhance lipophilicity but also influence metabolic pathways, contributing to improved drug efficacy and duration of action. These insights have been instrumental in guiding the synthesis and optimization of new molecules based on similar structural motifs.

In the realm of medicinal chemistry, the development of novel scaffolds that combine multiple pharmacological properties is essential for overcoming resistance mechanisms and expanding therapeutic options. The compound with CAS no. 1808721-64-3 exemplifies this approach by integrating several functional groups that are known to enhance biological activity. The chloro-substituted phenyl ring, formyl group, and acetamide-difluorophenyl combination creates a versatile platform for exploring new drug candidates.

One particularly intriguing aspect of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex networks of enzymes and signaling pathways, many of which involve aromatic residues that can interact with small molecule inhibitors. The structural features of this compound make it well-suited for targeting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which play pivotal roles in inflammation.

Additionally, the compound's design aligns with current trends in drug development towards molecules that exhibit dual or multi-target activity. By incorporating multiple functional groups that can interact with different biological targets, such compounds can offer synergistic effects that enhance therapeutic outcomes. For instance, combining an anti-inflammatory effect with analgesic properties could lead to more effective treatments for chronic pain conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the chloro-substituent at the appropriate position on the phenyl ring, followed by functionalization at the para position with a formyl group via Vilsmeier-Haack reaction or similar methods. Subsequent attachment of the acetamide moiety via amidation reactions completes the molecular structure.

The use of advanced synthetic techniques has enabled chemists to produce this compound with high precision, minimizing impurities that could affect its biological activity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex aryl ether linkages present in this molecule.

Evaluation of this compound's biological activity has been conducted through both computational modeling and experimental assays. Computational studies have predicted favorable interactions between key structural features and target proteins using molecular docking simulations. These predictions have been validated through experimental testing using enzyme inhibition assays or cell-based assays.

In vitro studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on target enzymes relevant to inflammation and pain pathways. For example, preliminary data suggest that modifications involving the difluorophenyl group can enhance binding affinity while maintaining selectivity against off-target enzymes.

The potential therapeutic applications extend beyond inflammation management; this compound may also be explored for its antimicrobial properties. The unique combination of functional groups could disrupt essential bacterial processes or interfere with viral replication mechanisms without compromising host cell integrity.

Future research directions include further optimization of synthetic routes to improve scalability and cost-effectiveness for large-scale production. Additionally, exploring derivatives through structure-activity relationship (SAR) studies will help identify more potent analogs with improved pharmacokinetic profiles.

The integration of artificial intelligence (AI) tools into drug discovery pipelines has accelerated the identification of promising candidates like this one by enabling rapid screening and analysis of vast chemical libraries. AI-driven approaches can predict biological activity based on structural features alone before experimental validation becomes necessary.

In conclusion,2-(2-chloro-4-formylphenoxy)-N-(2,4-difluorophenyl)acetamide (CAS no., 1808721-64-3) represents an innovative pharmaceutical entity with multiple potential applications across various therapeutic areas including inflammation management,antimicrobial treatments,and beyond., Its unique structural composition underscores ongoing advancementsin medicinal chemistry aimed at developing safer,more effective drugs through rational design strategies combining computational insightswith experimental validation.,,,,,